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Compound of Interest

Compound Name: Baricitinib-d3

Cat. No.: B12429092 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Baricitinib-d3. The following procedural steps and

data are derived from the safety data sheets of Baricitinib, the parent compound, as specific

comprehensive safety data for the deuterated form is not extensively available. The

toxicological properties of Baricitinib-d3 are expected to be closely aligned with those of

Baricitinib.

Quantitative Data Summary
For ease of reference, the following table summarizes key quantitative data for Baricitinib and

its deuterated analog, Baricitinib-d3.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12429092?utm_src=pdf-interest
https://www.benchchem.com/product/b12429092?utm_src=pdf-body
https://www.benchchem.com/product/b12429092?utm_src=pdf-body
https://www.benchchem.com/product/b12429092?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12429092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Baricitinib Baricitinib-d3 Reference

Molecular Formula C₁₆H₁₇N₇O₂S C₁₆H₁₄D₃N₇O₂S [1][2]

Molecular Weight 371.42 g/mol 374.44 g/mol [1][2]

CAS Number 1187594-09-7 1564242-30-3 [1][2]

Appearance
White or off-white

solid

Not specified, likely

similar to parent
[3]

Storage Temperature -20°C -20°C [2][4]

Occupational

Exposure

TWA (8-hr): 8

µg/m³TWA (12-hr): 5

µg/m³

Not established,

assume same as

parent

[5]

Solubility

DMSO: 30

mg/mLDMF: 50

mg/mL

Soluble in appropriate

organic solvents
[2][4]

Personal Protective Equipment (PPE)
Handling Baricitinib-d3 requires stringent adherence to safety protocols to prevent exposure.

It is classified as a potent pharmaceutical ingredient that can be toxic and cause skin and eye

irritation.[1] The following PPE is mandatory:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield

when there is a potential for splashing.[3][6]

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any

damage before use.[7]

Lab Coat/Protective Clothing: A lab coat is the minimum requirement.[7] For procedures

with a higher risk of contamination, impervious clothing or a chemical-resistant apron

should be used.[7][8]
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Respiratory Protection: If engineering controls such as a fume hood are not available or are

insufficient to maintain airborne levels below the occupational exposure limit, a suitable

respirator must be used.[5][8] For solid compounds, a respirator with a particle filter is

recommended.[9]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Baricitinib-d3 is essential to ensure laboratory safety and

experimental integrity.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the container tightly closed in a dry, well-ventilated area at the recommended

temperature of -20°C.[4] Keep it separate from incompatible materials such as strong

oxidizing agents.[9]

Preparation of Solutions
Controlled Environment: All weighing and solution preparation activities should be conducted

in a chemical fume hood or a ventilated enclosure to avoid the formation and inhalation of

dust and aerosols.[4][5]

Solvent Selection: Use appropriate solvents as indicated by solubility data. To enhance

solubility, techniques such as gentle warming to 37°C or sonication can be employed.[2]

Aliquotting: For stock solutions, it is advisable to store them in single-use aliquots to prevent

degradation from repeated freeze-thaw cycles. When stored at -20°C, use within one month;

for storage at -80°C, use within six months.[2]

Handling and Use in Experiments
Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.[3]

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling

the compound.[8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://ehs.lilly.com/Olumiant(Baricitinib).pdf
https://file.medchemexpress.com/batch_PDF/HY-15315/Baricitinib-SDS-MedChemExpress.pdf
https://static.cymitquimica.com/products/54/pdf/sds-BISN0315.pdf
https://www.benchchem.com/product/b12429092?utm_src=pdf-body
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063717215850000000012926254163361791075/B022691_MSDS.pdf
https://static.cymitquimica.com/products/54/pdf/sds-BISN0315.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063717215850000000012926254163361791075/B022691_MSDS.pdf
https://ehs.lilly.com/Olumiant(Baricitinib).pdf
https://www.glpbio.com/baricitinib-d3.html
https://www.glpbio.com/baricitinib-d3.html
https://www.chemicalbook.com/msds/baricitinib.pdf
https://file.medchemexpress.com/batch_PDF/HY-15315/Baricitinib-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12429092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Controlled Transfer: Use appropriate tools and techniques to minimize the generation of dust

or aerosols when transferring the solid compound.

Spill Cleanup
Evacuation and Ventilation: In case of a spill, evacuate non-essential personnel from the

area and ensure adequate ventilation.[4]

Personal Protection: Wear the full complement of recommended PPE, including respiratory

protection.[4]

Containment and Cleanup:

For solid spills, do not sweep. Gently cover the spill with an absorbent material to avoid

raising dust. If a vacuum with a HEPA filter is available, it is the preferred method for

collection.[5] Alternatively, lightly mist the material with a suitable solvent (e.g., water or

alcohol) to wet it before wiping.[5]

For liquid spills, absorb with an inert material (e.g., diatomite, universal binders).[8]

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing

with alcohol.[8]

Waste Disposal: Collect all contaminated materials in a suitable, closed, and labeled

container for disposal.[4]

Disposal Plan
All waste containing Baricitinib-d3, including empty containers, contaminated PPE, and spill

cleanup materials, must be treated as hazardous chemical waste.

Segregation: Keep Baricitinib-d3 waste separate from other laboratory waste streams.

Containment: Place all waste in sealed, clearly labeled containers.

Disposal: Dispose of the waste through an approved hazardous waste disposal service, in

accordance with all local, state, and federal regulations.[4] Do not discharge into drains or

the environment.[3]
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Baricitinib-d3.

Simplified Signaling Pathway of Baricitinib
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Caption: Baricitinib inhibits JAK1/JAK2, blocking downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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